Cas no 2309468-99-1 (Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate)

Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate is a brominated spirocyclic compound featuring a pyridine moiety and a protected 7-aza functionality. Its key structural attributes include a rigid spiro[3.5]nonane framework, which enhances stereochemical control in synthetic applications, and a tert-butyloxycarbonyl (Boc) protecting group, ensuring stability during transformations. The 5-bromopyridin-2-yl substituent offers a versatile handle for further functionalization via cross-coupling reactions. The hydroxyl group at the 2-position provides additional reactivity for derivatization. This compound is particularly useful in medicinal chemistry and agrochemical research as an intermediate for constructing complex heterocyclic scaffolds with potential biological activity. Its well-defined stereochemistry and functional group compatibility make it a valuable building block in organic synthesis.
Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate structure
2309468-99-1 structure
Product Name:Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
CAS No:2309468-99-1
MF:C18H25BrN2O3
MW:397.306704282761
CID:6448823
PubChem ID:165739162
Update Time:2025-05-23

Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2309468-99-1
    • tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
    • EN300-7428196
    • Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
    • Inchi: 1S/C18H25BrN2O3/c1-16(2,3)24-15(22)21-8-6-17(7-9-21)11-18(23,12-17)14-5-4-13(19)10-20-14/h4-5,10,23H,6-9,11-12H2,1-3H3
    • InChI Key: BRTYDVWEGKKBIJ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C1(CC2(CCN(C(=O)OC(C)(C)C)CC2)C1)O

Computed Properties

  • Exact Mass: 396.10486g/mol
  • Monoisotopic Mass: 396.10486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 62.7Ų

Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7428196-0.05g
tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
2309468-99-1 95%
0.05g
$827.0 2024-05-24
Enamine
EN300-7428196-0.1g
tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
2309468-99-1 95%
0.1g
$867.0 2024-05-24
Enamine
EN300-7428196-0.25g
tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
2309468-99-1 95%
0.25g
$906.0 2024-05-24
Enamine
EN300-7428196-0.5g
tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
2309468-99-1 95%
0.5g
$946.0 2024-05-24
Enamine
EN300-7428196-1.0g
tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
2309468-99-1 95%
1.0g
$986.0 2024-05-24
Enamine
EN300-7428196-2.5g
tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
2309468-99-1 95%
2.5g
$1931.0 2024-05-24
Enamine
EN300-7428196-5.0g
tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
2309468-99-1 95%
5.0g
$2858.0 2024-05-24
Enamine
EN300-7428196-10.0g
tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
2309468-99-1 95%
10.0g
$4236.0 2024-05-24

Additional information on Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate

Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate: A Comprehensive Overview

Tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate is a complex organic compound with the CAS number NO2309468-99-1. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The structure of this compound is notable for its spiro ring system, which includes a pyridine ring and a seven-membered azaspiro ring. The presence of a bromine atom at the 5-position of the pyridine ring adds to its chemical complexity and potential reactivity.

The synthesis of tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures, leveraging modern catalytic methods and transition metal-mediated reactions. The use of chiral catalysts has also been explored to enhance the enantioselectivity of these reactions, which is crucial for applications in drug discovery.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary studies have suggested that it may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for further pharmacological evaluation. The hydroxyl group at the 2-position of the spiro ring is believed to play a key role in these activities, acting as a hydrogen bond donor and influencing the compound's interactions with cellular targets.

The bromine atom at the 5-position of the pyridine ring introduces additional electronic effects that could modulate the compound's reactivity and bioavailability. Brominated aromatic compounds are known to exhibit unique pharmacokinetic profiles, which could be advantageous in drug design. Recent research has also highlighted the potential of such compounds in targeting specific signaling pathways involved in cancer progression, offering new avenues for therapeutic intervention.

In terms of applications, tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate holds promise in the field of medicinal chemistry as a lead compound for drug development. Its spiro structure provides a unique scaffold for further functionalization, allowing chemists to explore diverse substitution patterns and optimize its pharmacodynamic properties. The tert-butyl ester group at the 7-position adds stability to the molecule, potentially enhancing its shelf life and ease of handling during formulation.

From an analytical standpoint, this compound presents challenges due to its complex structure and potential for geometric isomerism. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for confirming its identity and purity. Recent developments in computational chemistry have also enabled virtual screening and molecular docking studies, providing insights into its binding affinities with various biological targets.

In conclusion, tert-butyl 2-(5-bromopyridin-2-yl)-2-hydroxy-7

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen